Cas no 1107694-84-7 (2,8-Dichloroquinazolin-4-amine)
2,8-Dichloroquinazolin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,8-Dichloroquinazolin-4-amine
- 2,8-Dichloroquizolin-4-amine
- 2,8-dichloroquinazoline-4-amine
- FCH1407016
- AX8246672
- ST2415976
- AB0057314
- Z3885
-
- MDL: MFCD11858259
- Inchi: 1S/C8H5Cl2N3/c9-5-3-1-2-4-6(5)12-8(10)13-7(4)11/h1-3H,(H2,11,12,13)
- InChI Key: BWHIMSYPTNZFDJ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC2=C(N)N=C(N=C21)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 190
- Topological Polar Surface Area: 51.8
2,8-Dichloroquinazolin-4-amine Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Storage Condition:Keep in dark place,Inert atmosphere,2-8°C
2,8-Dichloroquinazolin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM130566-1g |
2,8-dichloroquinazolin-4-amine |
1107694-84-7 | 97% | 1g |
$237 | 2021-08-05 | |
| Chemenu | CM130566-5g |
2,8-dichloroquinazolin-4-amine |
1107694-84-7 | 97% | 5g |
$708 | 2021-08-05 | |
| Chemenu | CM130566-10g |
2,8-dichloroquinazolin-4-amine |
1107694-84-7 | 97% | 10g |
$977 | 2021-08-05 | |
| Chemenu | CM130566-25g |
2,8-dichloroquinazolin-4-amine |
1107694-84-7 | 97% | 25g |
$1762 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NP899-200mg |
2,8-Dichloroquinazolin-4-amine |
1107694-84-7 | 97% | 200mg |
285.0CNY | 2021-07-12 | |
| Ambeed | A473743-250mg |
2,8-Dichloroquinazolin-4-amine |
1107694-84-7 | 97% | 250mg |
$16.0 | 2025-02-26 | |
| Ambeed | A473743-1g |
2,8-Dichloroquinazolin-4-amine |
1107694-84-7 | 97% | 1g |
$46.0 | 2025-02-26 | |
| Ambeed | A473743-5g |
2,8-Dichloroquinazolin-4-amine |
1107694-84-7 | 97% | 5g |
$168.0 | 2025-02-26 | |
| Ambeed | A473743-10g |
2,8-Dichloroquinazolin-4-amine |
1107694-84-7 | 97% | 10g |
$807.00 | 2021-07-14 | |
| TRC | D079840-50mg |
2,8-Dichloroquinazolin-4-amine |
1107694-84-7 | 50mg |
$ 190.00 | 2022-06-06 |
2,8-Dichloroquinazolin-4-amine Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 2,8-Dichloroquinazolin-4-amine
2,8-Dichloroquinazolin-4-amine (CAS No. 1107694-84-7): An Overview of Its Properties and Applications in Medicinal Chemistry
2,8-Dichloroquinazolin-4-amine (CAS No. 1107694-84-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory properties.
The chemical structure of 2,8-Dichloroquinazolin-4-amine consists of a quinazoline ring with two chlorine atoms at the 2 and 8 positions and an amino group at the 4 position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for drug development.
Recent studies have highlighted the potential of 2,8-Dichloroquinazolin-4-amine as an antitumor agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.
In addition to its antitumor properties, 2,8-Dichloroquinazolin-4-amine has also been investigated for its antimicrobial activity. Studies have demonstrated that this compound possesses broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. The antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.
The pharmacokinetic properties of 2,8-Dichloroquinazolin-4-amine have been extensively studied to evaluate its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties make it a promising candidate for further development into a viable drug product.
Toxicity studies have also been conducted to assess the safety profile of 2,8-Dichloroquinazolin-4-amine. In vitro and in vivo studies have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further research is needed to fully understand its long-term safety and potential side effects.
The synthesis of 2,8-Dichloroquinazolin-4-amine has been optimized using various methodologies to improve yield and purity. One common approach involves the condensation of 2-chloroaniline with 1-chloroacetyl chloride followed by cyclization under appropriate conditions. This synthetic route has been refined to achieve high yields and purity levels suitable for pharmaceutical applications.
In conclusion, 2,8-Dichloroquinazolin-4-amine (CAS No. 1107694-84-7) represents a promising lead compound in the field of medicinal chemistry due to its diverse biological activities and favorable pharmacokinetic properties. Ongoing research continues to explore its potential as a therapeutic agent for various diseases, including cancer and microbial infections. As more data becomes available from clinical trials, it is anticipated that this compound will play an increasingly important role in the development of new drugs for unmet medical needs.
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